Cas no 1934420-38-8 (2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1934420-38-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6234461
• PubChem ID: 130640751
• Update Time: 2025-07-02

2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde
• 2-(prop-2-yn-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde
• 1934420-38-8
• EN300-1623480

• Inchi： 1S/C11H14O/c1-2-5-11(8-12)7-9-3-4-10(11)6-9/h1,8-10H,3-7H2
• InChI Key： QIKNJRPFEOTTCC-UHFFFAOYSA-N
• SMILES： O=CC1(CC#C)CC2CCC1C2

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde

Introduction to 2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde (CAS No. 1934420-38-8)

2-(prop-2-yn-1-yl)bicyclo2.2.1heptane-2-carbaldehyde, identified by its CAS number 1934420-38-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic aldehyde features a unique combination of a propargyl group and a bicyclic framework, making it a versatile intermediate in the synthesis of biologically active molecules.

The compound belongs to the class of heterocyclic aldehydes, which are widely recognized for their role in drug discovery due to their ability to interact with biological targets in multiple ways. The presence of the propargyl group (C₃H₃≡CH) introduces reactivity that can be exploited in various synthetic pathways, while the bicyclo[2.2.1]heptane core provides rigidity and specific spatial orientation, which are crucial for molecular recognition processes.

In recent years, bicyclo[2.2.1]heptane derivatives have been extensively studied for their potential applications in medicinal chemistry. These compounds exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The structural motif is particularly interesting because it mimics natural products found in plants and microorganisms, which have been historically a rich source of therapeutic agents.

The aldehyde functional group (CHO) in 2-(prop-2-yn-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde serves as a key site for further functionalization, enabling the construction of more complex molecules through condensation reactions, oxidation, or reduction processes. This flexibility makes it an invaluable building block for the synthesis of novel drug candidates.

Recent advancements in computational chemistry have facilitated the design of derivatives with enhanced biological activity. Studies have shown that modifications around the bicyclic core can significantly alter binding affinities and selectivity profiles, making this compound a promising scaffold for structure-based drug design (SBDD). The propargyl group, in particular, has been found to enhance metabolic stability and improve oral bioavailability when incorporated into drug molecules.

Moreover, the synthesis of bicyclo[2.2.1]heptane derivatives has been optimized using modern catalytic methods, such as transition metal-catalyzed reactions, which allow for more efficient and scalable production processes. These advancements have opened up new avenues for industrial applications in pharmaceutical manufacturing.

Biologically speaking, the compound's structure suggests potential interactions with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. Preliminary studies have indicated that derivatives of this scaffold may inhibit key enzymes like kinases or cytochrome P450 monooxygenases, which are often implicated in disease progression.

The role of aldehydes in medicinal chemistry cannot be overstated. Aldehydes are versatile intermediates that can be transformed into a wide array of functional groups, including carboxylic acids, esters, amides, and ketones. This reactivity makes them indispensable tools in synthetic organic chemistry and drug development.

One notable application of bicyclo[2.2.1]heptane derivatives is in the development of chiral drugs. The rigid bicyclic framework provides a stable platform for enantioselective synthesis, which is critical for ensuring the efficacy and safety of pharmaceuticals since many drugs exist as stereoisomers with different biological activities.

In conclusion, 1934420-38-8 represents a structurally fascinating compound with significant potential in pharmaceutical research and drug development. Its unique combination of features—such as the propargyl group and the bicyclic core—makes it an attractive scaffold for designing novel therapeutics targeting various diseases.